Cas no 97603-40-2 (Benzaldehyde, 3-(4-chloro-2-pyrimidinyl)-)

• Product Name: Benzaldehyde, 3-(4-chloro-2-pyrimidinyl)-
• CAS No: 97603-40-2
• Molecular Formula: C₁₁H₇N₂OCl
• Molecular Weight: 218.639
• CID: 4368594
• PubChem ID: 13590378

Benzaldehyde, 3-(4-chloro-2-pyrimidinyl)- Properties

Names and Identifiers

• Benzaldehyde, 3-(4-chloro-2-pyrimidinyl)-
• 97603-40-2
• DTXSID101296774
• SZHUIQFRNWOQJU-UHFFFAOYSA-N
• 3-(4-chloro-2-pyrimidinyl)benzaldehyde
• SCHEMBL10593988

• InChIKey： SZHUIQFRNWOQJU-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H7ClN2O/c12-10-4-5-13-11(14-10)9-3-1-2-8(6-9)7-15/h1-7H

Computed Properties

• Exact Mass: 218.0246905g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 218.0246905g/mol
• Heavy Atom Count: 15
• Complexity: 225
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 42.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives